Cas no 1114655-49-0 (4-(3,4-dichlorophenyl)-2-(4-ethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(3,4-dichlorophenyl)-2-(4-ethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114655-49-0
• MF: C₂₃H₁₇Cl₂NO₄S
• MW: 474.356383085251
• CID: 5395322
• Update Time: 2025-05-19

4-(3,4-dichlorophenyl)-2-(4-ethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(3,4-dichlorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-ethoxyphenyl)methanone
• 4-(3,4-dichlorophenyl)-2-(4-ethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C23H17Cl2NO4S/c1-2-30-17-10-7-15(8-11-17)23(27)22-14-26(16-9-12-18(24)19(25)13-16)20-5-3-4-6-21(20)31(22,28)29/h3-14H,2H2,1H3
• InChI Key： OKMBMHOAFRMWTL-UHFFFAOYSA-N
• SMILES： C(C1=CN(C2=CC=C(Cl)C(Cl)=C2)C2=CC=CC=C2S1(=O)=O)(C1=CC=C(OCC)C=C1)=O

Experimental Properties

• Density: 1.434±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 655.9±55.0 °C(Predicted)
• pka: -8.29±0.40(Predicted)

Additional information on 4-(3,4-dichlorophenyl)-2-(4-ethoxybenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Compound CAS No. 1114655-49-0: A Comprehensive Overview

The compound with CAS No. 1114655-49-0, known as 4-(3,4-dichlorophenyl)-2-(4-ethoxybenzoyl)-4H-1λ6,4-benzothiazine-1,1-dione, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzothiazines, which are aromatic heterocyclic compounds with a sulfur atom in the ring. The structure of this compound is characterized by a benzothiazine core with two substituents: a 3,4-dichlorophenyl group and a 4-ethoxybenzoyl group. These substituents contribute to the unique chemical properties and reactivity of the molecule.

Recent studies have highlighted the importance of benzothiazines in drug discovery and material science. The presence of the dichlorophenyl group introduces electron-withdrawing effects, which can enhance the molecule's stability and reactivity. On the other hand, the ethoxybenzoyl group introduces electron-donating effects, which can modulate the electronic properties of the molecule. This balance of electron-withdrawing and electron-donating groups makes this compound a promising candidate for applications in optoelectronics and pharmaceuticals.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and oxidation steps. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for pharmacological studies.

In terms of applications, this compound has shown potential in the field of pharmaceuticals as a precursor for bioactive molecules. Its structure resembles certain natural products and has been used as a building block for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders. Additionally, the compound's unique electronic properties make it a candidate for use in organic semiconductors and light-emitting materials.

Recent research has also focused on understanding the environmental fate and toxicity of this compound. Studies have shown that under certain conditions, this compound can undergo biodegradation or photodegradation, reducing its persistence in the environment. However, further investigations are needed to fully assess its environmental impact and ensure its safe use in industrial applications.

In conclusion, CAS No. 1114655-49-0 represents a fascinating example of how complex organic molecules can be designed and synthesized for specific applications. With ongoing research into its chemical properties, synthesis methods, and applications, this compound continues to be an area of active interest in both academic and industrial settings.